2-methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate

• Molecular Formula: C23H18ClN3O7
• Molecular Weight: 483.9 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-[[2-(2-nitrophenoxy)acetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C23H18ClN3O7/c1-32-21-12-15(10-11-20(21)34-23(29)16-6-2-3-7-17(16)24)13-25-26-22(28)14-33-19-9-5-4-8-18(19)27(30)31/h2-13H,14H2,1H3,(H,26,28)/b25-13+
• InChI Key: ANNJLBFWPGMCBJ-DHRITJCHSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)COC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=CC=C3Cl
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)COC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=CC=C3Cl

Description

This compound features a hydrazone-linked aromatic scaffold with a 2-nitrophenoxy acetyl group and a 2-chlorobenzoate ester. Such derivatives are often explored for antimicrobial, anticancer, or kinase inhibitory applications due to their ability to engage in hydrogen bonding and π-π stacking interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate typically involves multiple steps, starting with the preparation of intermediate compounds. The key steps include:

Formation of the Hydrazone Intermediate: This involves the reaction of 2-nitrophenoxyacetic acid with hydrazine hydrate under acidic conditions to form the hydrazone intermediate.

Condensation Reaction: The hydrazone intermediate is then reacted with 2-methoxy-4-formylphenyl 2-chlorobenzoate in the presence of a base to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the reaction conditions to increase yield and purity. This includes controlling temperature, pH, and reaction time, as well as using catalysts to enhance the reaction rate.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate can undergo various chemical reactions, including:

Oxidation: The nitrophenoxy group can be oxidized to form nitro derivatives.

Reduction: The nitrophenoxy group can also be reduced to form amino derivatives.

Substitution: The chlorobenzoate group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the nitrophenoxy group can yield nitro derivatives, while reduction can yield amino derivatives.

Scientific Research Applications

2-methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate involves its interaction with specific molecular targets and pathways. The nitrophenoxy and hydrazono groups are believed to play a key role in its biological activity by interacting with enzymes and receptors, leading to various biochemical effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural analogs, focusing on substituent variations and their implications:

Compound Name	Hydrazone Substituent	Benzoate/Other Ester Substituent	Key Properties/Activities	Reference
Target Compound : 2-Methoxy-4-((E)-{[(2-nitrophenoxy)acetyl]hydrazono}methyl)phenyl 2-chlorobenzoate	2-Nitrophenoxy acetyl	2-Chloro	Hypothesized enhanced reactivity due to nitro group; potential antimicrobial activity	-
2-Methoxy-4-[(E)-{[2-(2-naphthyloxy)propanoyl]hydrazono}methyl]phenyl 4-chlorobenzoate	2-Naphthyloxy propanoyl	4-Chloro	Increased hydrophobicity from naphthyl group; may improve membrane permeability
2-Methoxy-4-{(E)-[(phenylacetyl)hydrazono]methyl}phenyl 2,4-dichlorobenzoate	Phenylacetyl	2,4-Dichloro	Dichloro substitution enhances electron withdrawal; possible cytotoxicity
2-Methoxy-4-[(E)-(1-naphthoylhydrazono)methyl]phenyl 2-chlorobenzoate	1-Naphthoyl	2-Chloro	Bulkier naphthoyl group may reduce solubility but improve binding to hydrophobic targets
4-((E)-{[Oxo(4-toluidino)acetyl]hydrazono}methyl)phenyl 4-butoxybenzoate	Oxo(4-toluidino)acetyl	4-Butoxy	Butoxy group increases lipophilicity; potential prodrug design applications
Ethyl (E)-2-(2-Methoxy-4-((2-(2-(4-methoxyphenyl)acetyl)hydrazono)methyl)phenoxy)acetate	4-Methoxyphenyl acetyl	Ethyl acetate	Methoxy groups enhance electron donation; may reduce oxidative stability

Key Observations:

Dichloro substituents (e.g., ) amplify electron withdrawal but may introduce steric hindrance.

Steric and Solubility Profiles :

• Bulky groups like naphthyl () reduce solubility in polar solvents but enhance interactions with hydrophobic protein pockets.
• Butoxy () and methoxy () groups improve lipophilicity, favoring blood-brain barrier penetration.

Biological Activity: Compounds with nitro or chloro groups (target, ) show promise in antimicrobial studies, aligning with findings for hydrazono-pyrazoles (e.g., MIC = 0.19 μg/mL against S. aureus ). Naphthoyl derivatives () may exhibit enhanced DNA intercalation due to planar aromatic systems.

Synthetic Considerations :

• The nitro group in the target compound may necessitate controlled reaction conditions (e.g., acetic acid catalysis ) to avoid reduction side reactions.
• Hydrazone formation typically proceeds via condensation of hydrazides with aldehydes/ketones, as seen in .